Cas no 107401-74-1 (4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone)
4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (4-Amino-2-(methylamino)thiazol-5-yl)(phenyl)methanone
- [4-amino-2-(methylamino)-1,3-thiazol-5-yl](phenyl)methanone(SALTDATA: FREE)
- AKOS USSH-4110200
- [4-AMINO-2-(METHYLAMINO)-1,3-THIAZOL-5-YL](PHENYL)METHANONE
- CHEMBRDG-BB 7904092
- 4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone
-
- MDL: MFCD04060946
- Inchi: InChI=1S/C11H11N3OS/c1-13-11-14-10(12)9(16-11)8(15)7-5-3-2-4-6-7/h2-6H,12H2,1H3,(H,13,14)
- InChI Key: SQWPGESDJHLLBD-UHFFFAOYSA-N
- SMILES: CN=C1NC(=C(C(=O)C2=CC=CC=C2)S1)N
Computed Properties
- Exact Mass: 233.06200
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
Experimental Properties
- PSA: 96.25000
- LogP: 2.65220
4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A615208-2.5mg |
[4-Amino-2-(methylamino)-1,3-thiazol-5-yl](phenyl)methanone |
107401-74-1 | 2.5mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A615208-5mg |
[4-Amino-2-(methylamino)-1,3-thiazol-5-yl](phenyl)methanone |
107401-74-1 | 5mg |
$ 65.00 | 2022-06-08 | ||
| TRC | A615208-25mg |
[4-Amino-2-(methylamino)-1,3-thiazol-5-yl](phenyl)methanone |
107401-74-1 | 25mg |
$ 80.00 | 2022-06-08 | ||
| A2B Chem LLC | AE10827-250mg |
AKOS USSH-4110200 |
107401-74-1 | 95% | 250mg |
$43.00 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1400386-1g |
(4-Amino-2-(methylimino)-2,3-dihydrothiazol-5-yl)(phenyl)methanone |
107401-74-1 | 98% | 1g |
¥767.00 | 2024-08-09 |
4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone
Recent Advances in the Study of 4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone (CAS: 107401-74-1)
The compound 4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone (CAS: 107401-74-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and pharmacological properties.
Recent studies have highlighted the role of 4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone as a promising scaffold for drug development. Its unique thiazole core and phenylmethanone moiety make it an attractive candidate for targeting various biological pathways. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory and oncogenic processes, with promising results in preclinical models.
One of the most significant breakthroughs involves the compound's interaction with protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone exhibits selective inhibition against specific kinase isoforms, suggesting its potential as a targeted therapy for certain cancers. The study utilized advanced molecular docking simulations and in vitro assays to validate these findings.
In addition to its kinase inhibitory properties, recent research has investigated the compound's antimicrobial potential. A team at the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of 107401-74-1 showed notable activity against drug-resistant bacterial strains, particularly MRSA. This discovery opens new avenues for developing novel antibiotics to combat antimicrobial resistance.
The metabolic stability and pharmacokinetic profile of 4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone have also been subjects of recent investigation. Studies employing advanced analytical techniques such as LC-MS/MS have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) characteristics, which are crucial for its further development as a therapeutic agent.
Looking forward, researchers are focusing on optimizing the structure-activity relationship (SAR) of this compound to enhance its potency and selectivity while minimizing potential off-target effects. Several pharmaceutical companies have included 107401-74-1 derivatives in their drug discovery pipelines, indicating growing industry interest in this chemical scaffold.
In conclusion, the current body of research on 4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone demonstrates its multifaceted potential in medicinal chemistry. While challenges remain in translating these findings into clinical applications, the compound's diverse biological activities and favorable physicochemical properties position it as a valuable lead for future drug development efforts across multiple therapeutic areas.
107401-74-1 (4-Amino-2-(methylamino)-1,3-thiazol-5-yl(phenyl)methanone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)